Cas no 2092784-34-2 (3,3-Difluoro-2-propan-2-ylbutanoic acid)

• Product Name: 3,3-Difluoro-2-propan-2-ylbutanoic acid
• CAS No: 2092784-34-2
• MF: C₇H₁₂F₂O₂
• MW: 166.165789604187
• CID: 5254292
• Update Time: 2025-05-21

3,3-Difluoro-2-propan-2-ylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3,3-Difluoro-2-propan-2-ylbutanoic acid

• Inchi： 1S/C7H12F2O2/c1-4(2)5(6(10)11)7(3,8)9/h4-5H,1-3H3,(H,10,11)
• InChI Key： YXJSXTSKGHPCEI-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(C(C)C)C(F)(F)C

Additional information on 3,3-Difluoro-2-propan-2-ylbutanoic acid

Introduction to 3,3-Difluoro-2-propan-2-ylbutanoic acid (CAS No. 2092784-34-2)

3,3-Difluoro-2-propan-2-ylbutanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2092784-34-2, is a fluorinated carboxylic acid derivative that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural motif featuring two fluorine atoms and a propyl substituent on the butanoic acid backbone, exhibits a range of chemical and biological properties that make it a promising candidate for further exploration in drug discovery and synthetic applications.

The structural framework of 3,3-Difluoro-2-propan-2-ylbutanoic acid incorporates fluorine atoms at the 3-position of the butanoic acid chain, which is a common strategy in medicinal chemistry to enhance metabolic stability, improve binding affinity to biological targets, and modulate pharmacokinetic profiles. The presence of the isopropyl group at the 2-position further contributes to the compound's complexity and potential for diverse interactions with biological systems. This dual substitution pattern positions the compound as an intriguing scaffold for developing novel therapeutic agents.

In recent years, there has been a growing interest in fluorinated carboxylic acids due to their broad spectrum of biological activities. Fluorinated derivatives are known to exhibit enhanced lipophilicity, increased binding affinity to enzymes and receptors, and improved resistance to enzymatic degradation. These properties are particularly valuable in the development of small-molecule drugs where optimizing pharmacokinetic parameters is critical for clinical success. 3,3-Difluoro-2-propan-2-ylbutanoic acid aligns with these trends and represents a significant area of research for medicinal chemists.

One of the most compelling aspects of 3,3-Difluoro-2-propan-2-ylbutanoic acid is its potential as a building block for more complex molecules. The carboxylic acid functionality allows for further derivatization through esterification, amidation, or coupling reactions, enabling the synthesis of a wide array of pharmacologically active compounds. Additionally, the fluorine atoms can serve as handles for designing molecules with specific electronic properties, which can be crucial for optimizing drug-receptor interactions.

Recent studies have highlighted the role of fluorinated compounds in addressing various therapeutic challenges. For instance, fluorine substitution has been shown to enhance the bioavailability of drugs by improving their solubility and stability. Furthermore, fluorine atoms can influence the conformational flexibility of molecules, allowing for better fit within binding pockets of target proteins. These findings underscore the importance of fluorinated carboxylic acids like 3,3-Difluoro-2-propan-2-ylbutanoic acid in modern drug discovery.

The pharmaceutical industry has increasingly recognized the value of fluorinated compounds in developing next-generation therapeutics. 3,3-Difluoro-2-propan-2-ylbutanoic acid exemplifies this trend by combining structural features that are known to enhance drug-like properties. The compound's potential applications span multiple therapeutic areas, including oncology, immunology, and anti-inflammatory treatments. Its unique structure suggests that it may interact with biological targets in ways that conventional non-fluorinated compounds cannot.

In academic research circles, 3,3-Difluoro-2-propan-2-ylbutanoic acid has been studied for its role in developing novel synthetic methodologies and exploring new chemical space. The compound serves as a testament to the power of structural modification in medicinal chemistry, where small changes can lead to significant improvements in biological activity. Researchers are particularly interested in how the fluorine atoms influence electronic distributions and steric interactions within the molecule.

The synthesis of 3,3-Difluoro-2-propan-2-ylbutanoic acid presents both challenges and opportunities for synthetic chemists. While fluorinated compounds can be more challenging to prepare due to their reactivity and sensitivity to certain conditions, advances in synthetic techniques have made it increasingly feasible to access complex fluorinated structures. The development of efficient methods for introducing fluorine atoms into organic molecules has been a major focus in synthetic chemistry over the past few decades.

The future prospects for 3,3-Difluoro-2-propan-2-ylbutanoic acid are promising as more research is conducted into its applications. As computational modeling and high-throughput screening technologies continue to evolve, researchers will be better positioned to identify new uses for this compound and its derivatives. The integration of machine learning algorithms into drug discovery pipelines is also expected to accelerate the process of identifying promising candidates like 3,3-Difluoro-2-propan-2-ylbutanoic acid.

In conclusion,3,3-Difluoro-2-propan-2-ylbutanoic acid (CAS No. 2092784-34-2) represents a significant advancement in medicinal chemistry due to its unique structural features and potential therapeutic applications. The compound's combination of fluorine substitution and functional groups like carboxylic acids makes it a versatile scaffold for drug development. As research progresses，its role in addressing unmet medical needs is likely to expand，solidifying its place as a valuable asset in pharmaceutical innovation.